Cas no 1824561-75-2 (Benzene, 2-bromo-4-chloro-1-(fluoromethyl)-)

• Product Name: Benzene, 2-bromo-4-chloro-1-(fluoromethyl)-
• CAS No: 1824561-75-2
• Molecular Formula: C₇H₅BrClF
• Molecular Weight: 223.470003843307
• CID: 5932901
• PubChem ID: 91883098

Benzene, 2-bromo-4-chloro-1-(fluoromethyl)- Properties

Names and Identifiers

• Benzene, 2-bromo-4-chloro-1-(fluoromethyl)-
• EN300-7671308
• 1824561-75-2
• 2-bromo-4-chloro-1-(fluoromethyl)benzene

• InChIKey： AOEFPCYWKTUYMH-UHFFFAOYSA-N
• Inchi： 1S/C7H5BrClF/c8-7-3-6(9)2-1-5(7)4-10/h1-3H,4H2
• SMILES： C1(CF)=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 221.92472g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 221.92472g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 239.1±25.0 °C(Predicted)
• Density: 1.603±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides